Cas no 62878-05-1 (L-Glutamic acid, N-[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]-)

• Product name: L-Glutamic acid, N-[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]-
• CAS No: 62878-05-1
• MF: C₁₅H₁₈N₆O₄
• MW: 346.341222286224
• CID: 1641552
• PubChem ID: 12332757

L-Glutamic acid, N-[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-[4-(methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]-
• (2S)-2-[[4-anilino-6-(methylamino)-1,3,5-triazin-2-yl]amino]pentanedioic acid
• N-[4-Anilino-6-(methylamino)-1,3,5-triazin-2-yl]-L-glutamic acid
• 62878-05-1
• (S)-2-((4-(Methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)pentanedioicacid
• DTXSID50490816
• (S)-2-((4-(Methylamino)-6-(phenylamino)-1,3,5-triazin-2-yl)amino)pentanedioic acid

• Inchi： InChI=1S/C15H18N6O4/c1-16-13-19-14(17-9-5-3-2-4-6-9)21-15(20-13)18-10(12(24)25)7-8-11(22)23/h2-6,10H,7-8H2,1H3,(H,22,23)(H,24,25)(H3,16,17,18,19,20,21)/t10-/m0/s1
• InChI Key： RHVAYDSSRMCXEW-JTQLQIEISA-N
• SMILES： CNC1=NC(=NC(=N1)NC(CCC(=O)O)C(=O)O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 346.13914
• Monoisotopic Mass: 346.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.36